Cas no 1004193-23-0 (1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-23-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD04967918
• CID: 3058393
• PubChem ID: 7017319
• Update Time: 2025-06-09

1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016864
• ART-CHEM-BB B016864
• 1-(2,5-DIMETHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• EN300-83685
• AKOS000306503
• 1-((2,5-Dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• 1004193-23-0
• BBL038557
• STK312241
• 1-[(2,5-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• CS-0280221
• 1-((2,5-Dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• 1-[(2,5-dimethylphenoxy)methyl]pyrazole-3-carboxylic Acid
• MFCD04967918
• 1-(2,5-DIMETHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• DTXSID601183425

• MDL： MFCD04967918
• Inchi： 1S/C13H14N2O3/c1-9-3-4-10(2)12(7-9)18-8-15-6-5-11(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： XOQZWRSBZGRLLO-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)O)=N1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 246.100442g/mol
• Monoisotopic Mass: 246.100442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.26g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid

1-(2,5-Dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid: A Comprehensive Overview

1-(2,5-Dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-23-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a pyrazole ring, a dimethylphenoxy group, and a carboxylic acid moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design and synthesis of bioactive molecules. It is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to various biological targets. The presence of the dimethylphenoxy group adds lipophilicity to the molecule, enhancing its ability to cross cell membranes and interact with intracellular targets. The carboxylic acid moiety, on the other hand, imparts acidic properties and can participate in hydrogen bonding, further modulating the compound's biological activity.

Recent studies have highlighted the potential of 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the inhibition of cell cycle progression.

In addition to its direct biological activities, 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has been explored as a lead compound for drug development. Its structural flexibility allows for chemical modifications that can enhance its pharmacological properties. For instance, researchers have synthesized several derivatives by introducing substituents at different positions on the pyrazole ring or by modifying the dimethylphenoxy group. These modifications have led to compounds with improved solubility, bioavailability, and reduced toxicity.

The pharmacokinetic profile of 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has also been investigated in preclinical studies. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in animal models, further supporting its potential as a therapeutic agent.

In conclusion, 1-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-23-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.